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Compound of Interest

Compound Name: Antimony dioxide

Cat. No.: B1143592 Get Quote

For Immediate Reference: Key Safety and Handling Information for Antimony Dioxide

This document provides critical safety and logistical guidance for researchers, scientists, and

drug development professionals working with Antimony Dioxide (Sb₂O₃). Adherence to these

protocols is essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Antimony dioxide is a white, crystalline solid that is insoluble in water.[1] It is classified as a

suspected carcinogen by inhalation and can cause irritation to the skin, eyes, and respiratory

tract.[2][3] Prolonged or repeated skin contact may lead to "antimony measles," a pimply skin

eruption.[4] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling Antimony Dioxide
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Protection Type Specific Requirements Rationale

Respiratory Protection

NIOSH/MSHA approved dust

respirator.[2] For exposures

potentially exceeding 50

mg/m³, a NIOSH-approved

self-contained breathing

apparatus (SCBA) with a full

facepiece is required.[5]

To prevent inhalation of dust,

which is a primary route of

exposure and can cause

respiratory tract irritation and is

a suspected carcinogen.[2]

Hand Protection
Chemical resistant,

impermeable gloves.[6][7]

To prevent skin contact, which

can cause irritation.[4]

Eye Protection

Chemical safety goggles with

side-shields or a face shield.[4]

[5] Contact lenses should not

be worn when handling this

substance.[5]

To protect eyes from dust

particles that can cause

irritation.[4]

Protective Clothing

Long-sleeved overalls, closed

footwear, and other protective

clothing to prevent skin

exposure.[2][4]

To minimize skin contact with

the compound.[2]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk and maintain a

safe laboratory environment.

Handling:

Ventilation: Always handle antimony dioxide in a well-ventilated area.[6] Local exhaust

ventilation is preferred to control contaminant dispersion at its source.[2]

Avoid Dust Formation: Take precautions to avoid the formation and dispersal of dust.[2][4]

Where possible, use automated transfer systems for moving the substance from storage to

process containers.[5]
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Hygiene Practices: Do not eat, drink, or smoke in areas where antimony dioxide is handled.

[5] Wash hands thoroughly after handling and before breaks.[2] Emergency eye wash

fountains and safety showers should be readily available.[4]

Storage:

Containers: Store in tightly closed, suitable containers.[8]

Location: Keep in a dry, cool, and well-ventilated place.[7][8] The storage area should be

locked up or accessible only to authorized personnel.

Incompatible Materials: Avoid storage with strong acids, strong bases, and reducing agents.

[8]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Table 2: Emergency First Aid Procedures
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Exposure Route Immediate Action

Inhalation

Move the affected person to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.[2] If

irritation develops or persists, seek medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[2] Remove contact lenses if present and easy

to do.[4] Seek medical attention.[2]

Ingestion

Do NOT induce vomiting.[4] Rinse the mouth

with water. If the person is conscious, give 1 or

2 glasses of water to dilute the chemical.[1]

Seek immediate medical attention.[4]

Spill Response:

Evacuate: Evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: Prevent the spill from entering drains or waterways.[4][7]

Cleanup:

For small spills, sweep or vacuum the material and place it in a suitable, sealed container

for disposal.[4] Use a vacuum cleaner equipped with a HEPA filter.[9]

Avoid generating dust during cleanup.[4]

After cleanup, ventilate and wash the area.[5]
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PPE: All personnel involved in the cleanup must wear the appropriate PPE as outlined in

Table 1.[4]

Disposal Plan
Antimony dioxide and any contaminated materials should be disposed of as hazardous

waste.[5]

Containers: Collect waste material in suitable, closed, and properly labeled containers.[2]

Regulations: Dispose of contents and containers in accordance with all local, regional,

national, and international regulations.[7] Contact your state's Department of Environmental

Protection (DEP) or the regional office of the Environmental Protection Agency (EPA) for

specific guidance.[5]
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Figure 1: Workflow for Safe Handling and Disposal of Antimony Dioxide
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Caption: Workflow for Antimony Dioxide Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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